(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt (+)-Biotin 4-Amidobenzoic Acid, Sodium Salt (+)-Biotin 4-amidobenzoic acid is a biotinidase substrate. Upon enzymatic hydrolysis, 4-aminobenzoic acid (PABA;) is released which can be quantified by colorimetric detection at 540 nm in the presence of N-1-naphthylethylenediamine as a measure of biotinidase activity. (+)-Biotin 4-amidobenzoic acid has been used in the evaluation of biotinidase deficiency, an inborn error of metabolism characterized by ketolactic acidosis, hyperammonemia, and neurological dysfunction.
A fluorigenic substrate for the determination of Biotinidase activity.
(+)-Biotin 4-amidobenzoic acid is a substrate of biotinidase, which cleaves biotin amide to give biotin in vivo. Biotin is an essential coenzyme for certain carboxylases and is used to modify histones and regulate gene transcription. Biotinidase has key roles in intestinal absorption of biotin, the transport of biotin in plasma, and in the regulation of histone biotinylation. (+)-Biotin 4-amidobenzoic acid is hydrolyzed by biotinidase to release 4-aminobenzoic acid (PABA), which can be quantified by either fluorescent or colorimetric methods. This approach is used in biotinidase activity assays in newborn screening protocols to evaluate biotinidase deficiency.
Brand Name: Vulcanchem
CAS No.: 102418-74-6
VCID: VC20771940
InChI: InChI=1S/C17H21N3O4S.Na/c21-14(18-11-7-5-10(6-8-11)16(22)23)4-2-1-3-13-15-12(9-25-13)19-17(24)20-15;/h5-8,12-13,15H,1-4,9H2,(H,18,21)(H,22,23)(H2,19,20,24);/q;+1/p-1/t12-,13-,15-;/m0./s1
SMILES: C1C2C(C(S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
Molecular Formula: C17H20N3NaO4S
Molecular Weight: 385.4 g/mol

(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt

CAS No.: 102418-74-6

Cat. No.: VC20771940

Molecular Formula: C17H20N3NaO4S

Molecular Weight: 385.4 g/mol

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(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt - 102418-74-6

Specification

Description (+)-Biotin 4-amidobenzoic acid is a biotinidase substrate. Upon enzymatic hydrolysis, 4-aminobenzoic acid (PABA;) is released which can be quantified by colorimetric detection at 540 nm in the presence of N-1-naphthylethylenediamine as a measure of biotinidase activity. (+)-Biotin 4-amidobenzoic acid has been used in the evaluation of biotinidase deficiency, an inborn error of metabolism characterized by ketolactic acidosis, hyperammonemia, and neurological dysfunction.
A fluorigenic substrate for the determination of Biotinidase activity.
(+)-Biotin 4-amidobenzoic acid is a substrate of biotinidase, which cleaves biotin amide to give biotin in vivo. Biotin is an essential coenzyme for certain carboxylases and is used to modify histones and regulate gene transcription. Biotinidase has key roles in intestinal absorption of biotin, the transport of biotin in plasma, and in the regulation of histone biotinylation. (+)-Biotin 4-amidobenzoic acid is hydrolyzed by biotinidase to release 4-aminobenzoic acid (PABA), which can be quantified by either fluorescent or colorimetric methods. This approach is used in biotinidase activity assays in newborn screening protocols to evaluate biotinidase deficiency.
CAS No. 102418-74-6
Molecular Formula C17H20N3NaO4S
Molecular Weight 385.4 g/mol
IUPAC Name sodium;4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]benzoate
Standard InChI InChI=1S/C17H21N3O4S.Na/c21-14(18-11-7-5-10(6-8-11)16(22)23)4-2-1-3-13-15-12(9-25-13)19-17(24)20-15;/h5-8,12-13,15H,1-4,9H2,(H,18,21)(H,22,23)(H2,19,20,24);/q;+1/p-1/t12-,13-,15-;/m0./s1
Standard InChI Key AMXZKFYBAOWERX-HZPCBCDKSA-M
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
SMILES C1C2C(C(S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
Canonical SMILES C1C2C(C(S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
Appearance Assay:≥98%A crystalline solid

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